Cas no 18361-12-1 (O-[4-chloro-5-methyl-2-(propan-2-yl)phenyl] O,O-dimethyl phosphorothioate)

O-[4-chloro-5-methyl-2-(propan-2-yl)phenyl] O,O-dimethyl phosphorothioate structure
18361-12-1 structure
Product Name:O-[4-chloro-5-methyl-2-(propan-2-yl)phenyl] O,O-dimethyl phosphorothioate
CAS No:18361-12-1
MF:C12H18ClO3PS
MW:308.761282444
CID:1377881
PubChem ID:205623
Update Time:2025-04-20

O-[4-chloro-5-methyl-2-(propan-2-yl)phenyl] O,O-dimethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • O-[4-chloro-5-methyl-2-(propan-2-yl)phenyl] O,O-dimethyl phosphorothioate
    • (4-chloro-5-methyl-2-propan-2-ylphenoxy)-dimethoxy-sulfanylidene-λ<sup>5</sup>-phosphane
    • 18361-12-1
    • DTXSID30171454
    • O,O-Dimethylphosphonothionate of 6-chlorothymol
    • O-(6-Chlorothymyl) O,O-dimethylphosphorothioate
    • Phosphorothioic acid, O-(6-chlorothymyl) O,O-dimethyl ester
    • Inchi: 1S/C12H18ClO3PS/c1-8(2)10-7-11(13)9(3)6-12(10)16-17(18,14-4)15-5/h6-8H,1-5H3
    • InChI Key: JGRYQQOHKWTHNX-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC(=C(C=1)C(C)C)OP(OC)(OC)=S

Computed Properties

  • Exact Mass: 308.04044
  • Monoisotopic Mass: 308.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 59.8Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 343.1°C at 760 mmHg
  • Flash Point: 161.3°C
  • Refractive Index: 1.537
  • PSA: 27.69
  • LogP: 5.31850
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